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Compound of Interest

Compound Name: 1,3-Dicaffeoylquinic acid

Cat. No.: B1215456

Essential Guidance for Laboratory Professionals on the Proper Disposal of 1,3-
Dicaffeoylquinic Acid, Emphasizing Safety and Regulatory Compliance in Light of Conflicting
Hazard Information.

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is a cornerstone of a safe and compliant research
environment. This guide provides essential, immediate safety and logistical information for the
disposal of 1,3-Dicaffeoylquinic acid, a widely used polyphenol in research. A critical
consideration in the disposal of this compound is the conflicting safety information provided by
different suppliers, necessitating a conservative, safety-first approach.

Conflicting Safety Data: A Case for Caution

An analysis of Safety Data Sheets (SDS) from prominent chemical suppliers reveals significant
discrepancies in the hazard classification of 1,3-Dicaffeoylquinic acid. This conflicting
information underscores the importance of treating the substance with a high degree of
caution.

One supplier, Cayman Chemical, states that the substance is not classified as hazardous
according to the Globally Harmonized System (GHS) and suggests that smaller quantities can
be disposed of with household waste.[1] In contrast, the SDS from Selleck Chemicals classifies
1,3-Dicaffeoylquinic acid as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[2] The product information from Cayman Chemical also includes a general
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warning that the material should be considered hazardous until further information is available
and advises against ingestion, inhalation, or contact with skin and eyes.[3]

Given these conflicting classifications, a conservative approach is the only responsible course
of action. Therefore, it is strongly recommended to handle and dispose of 1,3-Dicaffeoylquinic
acid as a hazardous chemical to ensure the safety of laboratory personnel and to protect the
environment.

Comparative Safety Data Overview

The following table summarizes the key differences in the safety and disposal information
provided by Cayman Chemical and Selleck Chemicals for 1,3-Dicaffeoylquinic acid.

Feature Cayman Chemical SDS Selleck Chemicals SDS

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

GHS Hazard Classification Not classified as hazardous[1] ) )
(Category 1); Chronic aquatic
toxicity (Category 1)[2]
H302: Harmful if swallowed;
Hazard Statements None[1] H410: Very toxic to aquatic life
with long lasting effects[2]
Smaller quantities can be Dispose of contents/container
Disposal Recommendation disposed of with household to an approved waste disposal
waste[1] plant[2]
Do not allow to enter sewers/ P273: Avoid release to the

Environmental Precautions )
surface or ground water[1] environment[2]

Recommended Disposal Procedures

Based on the conservative approach of treating 1,3-Dicaffeoylquinic acid as a hazardous
substance, the following step-by-step procedures should be followed for its disposal.

Disposal of Solid 1,3-Dicaffeoylquinic Acid
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» Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate
PPE, including safety goggles with side-shields, gloves, and a lab coat.[2]

o Waste Collection: Collect all waste solid 1,3-Dicaffeoylquinic acid and any contaminated
materials (e.g., weighing paper, pipette tips) in a designated, clearly labeled, and sealable
hazardous waste container.

e Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical
name "1,3-Dicaffeoylquinic acid," and the associated hazards (e.g., "Toxic," "Aquatic
Hazard").

o Storage: Store the sealed waste container in a designated, secure area for hazardous waste,
away from incompatible materials.

» Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor.

Disposal of 1,3-Dicaffeoylquinic Acid Solutions

Solutions of 1,3-Dicaffeoylquinic acid, for instance in solvents like DMSO or ethanol, must
also be treated as hazardous waste.

o PPE: Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

e Do Not Pour Down the Drain: Due to its classification as very toxic to aquatic life, do not
dispose of any solutions containing 1,3-Dicaffeoylquinic acid down the sanitary sewer.[2]

o Waste Collection: Collect all waste solutions in a designated, leak-proof, and clearly labeled
hazardous waste container. If required by your institution, segregate waste streams based
on the solvent.

e Labeling: Label the container with "Hazardous Waste," the full chemical name "1,3-
Dicaffeoylquinic acid," the solvent used, and the approximate concentration. Also, indicate
the associated hazards.
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e Storage and Disposal: Store the sealed container in a designated hazardous waste storage
area and arrange for its disposal through your institution's EHS department or a licensed

contractor.

Decision Workflow for Disposal

The following diagram illustrates a logical workflow for making decisions regarding the disposal
of 1,3-Dicaffeoylquinic acid, emphasizing a safety-first principle.
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Disposal Decision Workflow for 1,3-Dicaffeoylquinic Acid

Start: Need to dispose of
1,3-Dicaffeoylquinic acid

Check the supplier's
Safety Data Sheet (SDS)

Is there conflicting information
or any doubt about safety?

Follow Hazardous Waste
Disposal Protocol: Consult with EHS Officer
- Use appropriate PPE before proceeding with
- Collect in labeled, sealed container non-hazardous disposal route
- Contact EHS for pickup

End: Safe and compliant
disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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